Cas no 500115-86-6 (Methyl 2-(2-amino-4-hydroxy-6-methylpyrimidin-5-yl)acetate)

• Product Name: Methyl 2-(2-amino-4-hydroxy-6-methylpyrimidin-5-yl)acetate
• CAS No: 500115-86-6
• MF: C₈H₁₁N₃O₃
• MW: 197.191241502762
• CID: 6630195
• PubChem ID: 135463113
• Update Time: 2025-11-06

Methyl 2-(2-amino-4-hydroxy-6-methylpyrimidin-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• METHYL 2-(2-AMINO-4-METHYL-6-OXO-1H-PYRIMIDIN-5-YL)ACETATE
• methyl 2-(2-amino-4-hydroxy-6-methylpyrimidin-5-yl)acetate
• AKOS024015278
• CS-0279538
• Methyl 2-(2-imino-6-methyl-4-oxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetate
• methyl2-(2-amino-4-hydroxy-6-methylpyrimidin-5-yl)acetate
• AKOS006327751
• EN300-337317
• methyl 2-(2-amino-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate
• 500115-86-6
• methyl 2-(2-amino-6-methyl-4-oxo-1H-pyrimidin-5-yl)acetate
• 5-Pyrimidineacetic acid, 2-amino-1,6-dihydro-4-methyl-6-oxo-, methyl ester
• Methyl 2-(2-amino-4-hydroxy-6-methylpyrimidin-5-yl)acetate

• Inchi： 1S/C8H11N3O3/c1-4-5(3-6(12)14-2)7(13)11-8(9)10-4/h3H2,1-2H3,(H3,9,10,11,13)
• InChI Key： FMZPNXDUADVAFG-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C(NC(N)=NC=1C)=O)=O

Computed Properties

• Exact Mass: 197.08004122g/mol
• Monoisotopic Mass: 197.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 93.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on Methyl 2-(2-amino-4-hydroxy-6-methylpyrimidin-5-yl)acetate

Comprehensive Overview of Methyl 2-(2-amino-4-hydroxy-6-methylpyrimidin-5-yl)acetate (CAS No. 500115-86-6)

Methyl 2-(2-amino-4-hydroxy-6-methylpyrimidin-5-yl)acetate (CAS No. 500115-86-6) is a specialized pyrimidine derivative with significant applications in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of heterocyclic compounds, which are pivotal in drug discovery and development. Its unique structure, featuring an amino and hydroxy functional group, makes it a valuable intermediate in synthesizing more complex molecules.

In recent years, the demand for pyrimidine-based compounds has surged due to their role in designing antiviral, anticancer, and antimicrobial agents. Researchers are particularly interested in Methyl 2-(2-amino-4-hydroxy-6-methylpyrimidin-5-yl)acetate for its potential to modulate enzymatic activity and interact with biological targets. Its CAS No. 500115-86-6 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in modern medicinal chemistry.

The compound's synthetic versatility is another reason for its popularity. It serves as a building block for constructing nucleoside analogs, which are critical in developing treatments for diseases like COVID-19 and HIV. With the global focus on pandemic preparedness, Methyl 2-(2-amino-4-hydroxy-6-methylpyrimidin-5-yl)acetate has garnered attention for its potential to contribute to antiviral drug pipelines.

From a structural perspective, the compound's ester group enhances its solubility, facilitating its use in aqueous reaction systems. This property is particularly advantageous in high-throughput screening and combinatorial chemistry, where solubility is a key factor. Additionally, its methylpyrimidine core aligns with the structural motifs found in many FDA-approved drugs, underscoring its pharmacological potential.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize Methyl 2-(2-amino-4-hydroxy-6-methylpyrimidin-5-yl)acetate. Topics like catalyst-free reactions and biocatalysis are trending in scientific literature, and this compound's synthesis pathways are being optimized to reduce environmental impact. Such efforts align with the broader goal of sustainable drug development.

For those searching CAS No. 500115-86-6 or its related long-tail keywords like "buy Methyl 2-(2-amino-4-hydroxy-6-methylpyrimidin-5-yl)acetate" or "synthesis of pyrimidine acetate derivatives," it's important to note that the compound is primarily used in research settings. Its applications span bioconjugation, proteomics, and enzyme inhibition studies, making it a staple in life sciences laboratories.

In summary, Methyl 2-(2-amino-4-hydroxy-6-methylpyrimidin-5-yl)acetate (CAS No. 500115-86-6) is a multifaceted compound with growing importance in drug discovery and biochemical research. Its structural features, combined with its synthetic utility, position it as a key player in addressing contemporary health challenges. As scientific inquiries into heterocyclic chemistry expand, this compound is likely to remain a focal point for innovation.